![molecular formula C16H16N8 B6452891 6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile CAS No. 2549040-17-5](/img/structure/B6452891.png)
6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile” is a complex organic molecule that contains a purine ring, which is a heterocyclic aromatic organic compound . It also contains a piperazine ring, which is a common feature in many pharmaceuticals and it’s often used in drug discovery .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a purine ring, a piperazine ring, and a pyridine ring . These rings are likely connected through carbon-nitrogen bonds .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the purine, piperazine, and pyridine rings . The purine ring, for example, is known to participate in a variety of chemical reactions, including nucleophilic substitutions and eliminations .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen in the purine, piperazine, and pyridine rings would likely make this compound a base . Its solubility, melting point, and other properties would depend on the exact arrangement of these rings and any additional functional groups .Scientific Research Applications
6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile has been found to possess a range of interesting properties, making it a potential candidate for use in various areas of scientific research. For example, it has been found to possess antifungal activity, making it a potential candidate for use in the treatment of fungal infections. It has also been found to possess antiviral activity, making it a potential candidate for use in the treatment of viral infections. In addition, it has been found to possess anti-inflammatory activity, making it a potential candidate for use in the treatment of inflammatory diseases.
Mechanism of Action
Target of Action
Similar compounds have shown promising anticancer activity against a panel of human cancer cell lines .
Mode of Action
Compounds with similar structures have been found to induce g2/m phase arrest in cancer cells . This suggests that the compound may interact with its targets to disrupt the cell cycle, leading to the death of cancer cells .
Biochemical Pathways
Given its potential anticancer activity, it may be involved in pathways related to cell cycle regulation and apoptosis .
Result of Action
The result of the compound’s action is the induction of apoptosis in cancer cells . This is achieved through the disruption of the cell cycle, specifically by inducing G2/M phase arrest .
Advantages and Limitations for Lab Experiments
The main advantage of 6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile for use in laboratory experiments is its ability to reduce inflammation and the activity of certain viruses and fungi. It also has the advantage of being relatively easy to synthesize and purify. However, it should be noted that the compound is relatively unstable and can degrade over time, which can limit its usefulness in laboratory experiments.
Future Directions
There are a number of potential future directions for 6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile research. For example, further research is needed to determine the mechanisms of action of the compound and to identify other potential applications. In addition, further research is needed to determine the optimal dosage and administration route of the compound for various applications. Finally, further research is needed to determine the long-term safety and efficacy of the compound.
Synthesis Methods
6-[4-(9-methyl-9H-purin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile was first synthesized in 2003 by a team of researchers from the University of Bologna in Italy. The synthesis method involves the condensation of 4-amino-9-methyl-9H-purin-6-ylamine with pyridine-2-carbonitrile in the presence of a catalytic amount of piperazine. The reaction is carried out in aqueous solution at a temperature of 70°C and a pH of 8.0. The reaction proceeds in a single step, with a yield of approximately 70%. The product is then purified by column chromatography and recrystallization.
properties
IUPAC Name |
6-[4-(9-methylpurin-6-yl)piperazin-1-yl]pyridine-2-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N8/c1-22-11-20-14-15(22)18-10-19-16(14)24-7-5-23(6-8-24)13-4-2-3-12(9-17)21-13/h2-4,10-11H,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLCCGBLGXYLMRP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=CC=CC(=N4)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.